![molecular formula C10H9NO3S B1518882 4-Methyl-2-(5-methylfuran-2-yl)-1,3-thiazole-5-carboxylic acid CAS No. 1087784-62-0](/img/structure/B1518882.png)
4-Methyl-2-(5-methylfuran-2-yl)-1,3-thiazole-5-carboxylic acid
Overview
Description
“4-Methyl-2-(5-methylfuran-2-yl)-1,3-thiazole-5-carboxylic acid” is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound, and a furan ring, which is a type of aromatic compound .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions like the Suzuki–Miyaura cross-coupling or reactions involving sulfur ylides .
Scientific Research Applications
Synthetic Routes and Derivatives
Cross-Claisen Condensation for Heterocyclic γ-Amino Acids Synthesis A versatile chemical route for synthesizing orthogonally protected ATCs (4-Amino(methyl)-1,3-thiazole-5-carboxylic acids) was reported. These ATCs are valuable for mimicking protein secondary structures, highlighting a method for introducing a variety of lateral chains into the γ-amino acids structure (L. Mathieu et al., 2015).
Electronic Structure and Spectral Features Study An in-depth study on the structural, electronic, and spectroscopic aspects of 4-methylthiadiazole-5-carboxylic acid was conducted using density functional theory. This research provides insights into the hydrogen bonding, solvent effects, and nonlinear optical properties of the compound, contributing to potential applications in material science (Isha Singh et al., 2019).
Green Chemistry Synthesis Approach A green chemistry protocol was introduced for synthesizing 4-thiazolidinone-5-carboxylic acid derivatives. This method emphasizes environmentally benign, cost-effective synthesis with short reaction times, showcasing the potential for sustainable chemical production processes (Majid Shaikh et al., 2022).
Biological Applications
Antimicrobial Activity of Derivatives A series of new derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid were synthesized and evaluated for their in vitro antimicrobial activity. This study highlights the potential of these compounds, especially against Gram-positive bacteria, indicating their relevance in developing new antimicrobial agents (K. Paruch et al., 2021).
Material Science
Fluorescent Materials Development Research on the synthesis of 2-furylthiazole-4-carboxylic acid methyl ester from biomass-derived furfural and l-cysteine led to the development of strongly photoluminescent diarylated furylthiazoles. This work presents an innovative approach to creating fluorescent materials from biomass-derived compounds, opening new avenues in material science and optoelectronics (Shota Tanaka et al., 2015).
Future Directions
Properties
IUPAC Name |
4-methyl-2-(5-methylfuran-2-yl)-1,3-thiazole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c1-5-3-4-7(14-5)9-11-6(2)8(15-9)10(12)13/h3-4H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQDZTKMQAIQREA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC(=C(S2)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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